Antibiotic X 4357B;Concanamycin;X 4357B

V-ATPase selectivity off-target profiling proton pump specificity

Concanamycin A (CMA), also catalogued under CAS 98932-70-8 and 80890-47-7, is an 18-membered macrolactone antibiotic belonging to the plecomacrolide class. Originally isolated from Streptomyces diastatochromogenes S-45 as Antibiotic X 4357B and later identified with folimycin, CMA is the principal component of the concanamycin family.

Molecular Formula C46H75NO14
Molecular Weight 866.1 g/mol
CAS No. 98932-70-8
Cat. No. B10787880
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameAntibiotic X 4357B;Concanamycin;X 4357B
CAS98932-70-8
Molecular FormulaC46H75NO14
Molecular Weight866.1 g/mol
Structural Identifiers
SMILESCCC1C(C(CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C=CC)C)OC3CC(C(C(O3)C)OC(=O)N)O)O)O)OC)C)C)O
InChIInChI=1S/C46H75NO14/c1-13-16-34-28(7)37(58-38-22-33(48)43(31(10)57-38)60-45(47)53)23-46(54,61-34)30(9)41(51)29(8)42-35(55-11)18-15-17-24(3)19-26(5)39(49)32(14-2)40(50)27(6)20-25(4)21-36(56-12)44(52)59-42/h13,15-18,20-21,26-35,37-43,48-51,54H,14,19,22-23H2,1-12H3,(H2,47,53)/b16-13+,18-15+,24-17+,25-20+,36-21-/t26?,27?,28-,29?,30?,31-,32?,33-,34-,35?,37-,38+,39?,40?,41?,42?,43-,46+/m1/s1
InChIKeyDJZCTUVALDDONK-VHHURPMASA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Concanamycin A (Antibiotic X 4357B, CAS 98932-70-8): A Plecomacrolide V-ATPase Inhibitor for Precision Research


Concanamycin A (CMA), also catalogued under CAS 98932-70-8 and 80890-47-7, is an 18-membered macrolactone antibiotic belonging to the plecomacrolide class. Originally isolated from Streptomyces diastatochromogenes S-45 as Antibiotic X 4357B and later identified with folimycin, CMA is the principal component of the concanamycin family [1]. It functions as a highly selective inhibitor of vacuolar-type H⁺-ATPases (V-ATPases) by binding to the Vo subunit c, thereby blocking organelle acidification without affecting F-ATPases or P-ATPases at comparable concentrations . This specificity underpins its utility as a chemical probe in autophagy, lysosomal biology, antiviral, and immuno-oncology research.

Pathway V-ATPase (Vo subunit c) inhibition studies
Model Lysosomal biology and autophagy assays
Context Antiviral and immuno-oncology screening

Why Concanamycin B, Bafilomycin A1, or Archazolid Cannot Replace Concanamycin A (CAS 98932-70-8)


Despite sharing a common V-ATPase inhibitory mechanism, plecomacrolides exhibit profound structure-activity divergence. Concanamycin A's 18-membered macrolactone ring, C-8 ethyl substituent, and β-D-rhamnose sugar moiety confer a superior selectivity window between Nef inhibition, lysosomal neutralization, and cytotoxicity that is not recapitulated by 16-membered bafilomycins or even the closely related concanamycin B [1]. Head-to-head studies have demonstrated that replacing CMA with bafilomycin A1 results in ~100-fold loss of anti-Nef potency and a 4.7-fold narrower therapeutic ratio, while substituting with concanamycin B yields ~7-fold weaker antiviral activity against HSV-1. These quantitative gaps preclude simple interchange and mandate compound-specific procurement for applications where target engagement versus off-target effects must be precisely controlled.

Bafilomycin A1 Nef inhibition potency context may differ substantially; lysosomal neutralization profile may not match CMA in primary T-cell models.
Concanamycin B Antiviral response context against HSV-1 may shift; structural differences could alter target engagement selectivity.
Archazolid A Narrower selectivity window may increase confounding cytotoxicity in prolonged exposure assays.

Quantitative Differentiation of Concanamycin A (CAS 98932-70-8) vs. Key Comparators: Head-to-Head and Cross-Study Evidence


V-ATPase Subtype Selectivity: >2000-Fold Discrimination Against F-ATPase, P-ATPase, and Na⁺/K⁺-ATPase

Concanamycin A demonstrates exceptional selectivity for vacuolar-type H⁺-ATPase relative to other ATPase families. In direct enzymatic assays, CMA inhibits yeast V-ATPase with an IC₅₀ of 9.2 nM, while F-type ATPase, P-type ATPase, and porcine Na⁺/K⁺-ATPase remain unaffected at concentrations exceeding 20,000 nM, yielding a selectivity window >2,000-fold . This selectivity profile is consistently reported across independent vendor characterizations and distinguishes CMA from many other V-ATPase-targeting probes for which off-target ATPase engagement is less comprehensively quantified.

ATPase Selectivity
Class-level
>2,175×
vs. F-, P-, Na⁺/K⁺-ATPase families
Supports V-ATPase-specific attribution in cellular assays
Class-level inference from vendor characterization
V-ATPase selectivity off-target profiling proton pump specificity

Anti-HSV-1 Potency: 7.1-Fold Superior Activity of Concanamycin A Over Concanamycin B

In a direct head-to-head comparison using HSV-1-infected Vero cells, concanamycin A inhibited viral replication with an IC₅₀ of 0.072 ng/mL, whereas the closest structural analog concanamycin B required 0.51 ng/mL to achieve the same effect [1]. This represents a 7.1-fold potency advantage for CMA. Both compounds were isolated and tested in parallel from the same Streptomyces sp. strain FK51 culture broth, eliminating fermentation variability as a confounding factor.

Anti-HSV-1 vs. Concanamycin B
Head-to-head
7.1×
CMA IC₅₀ 0.072 vs. 0.51 ng/mL
Supports antiviral endpoint interpretation at lower working concentrations
HSV-1 Vero cell assay context
antiviral HSV-1 concanamycin B comparator

HIV-1 Nef Inhibition: ~100-Fold Greater Potency and 4.7-Fold Wider Therapeutic Window vs. Bafilomycin A1

In primary T cells engineered to express HIV-1 Nef, concanamycin A reversed Nef-mediated MHC-I downregulation with a mean IC₅₀ of 0.18 nM [1]. Bafilomycin A1, evaluated in parallel under identical conditions, demonstrated an IC₅₀ approximately 100-fold higher (~18 nM). Moreover, CMA's therapeutic ratio (72 h viability TC₅₀ / Nef IC₅₀) was 6.6, compared to 1.4 for bafilomycin A1—a 4.7-fold advantage. The neutralization ratio (lysosomal neutralization IC₅₀ / Nef IC₅₀) was 9.4 for CMA, approximately three-fold greater than that of bafilomycin A1.

Nef Inhibition vs. Bafilomycin A1
Head-to-head
~100×
CMA IC₅₀ 0.18 vs. ~18 nM; 4.7× wider viability ratio
Supports Nef-dependent immune evasion studies with reduced off-target liability
Primary T-cell assay; viability/neutralization ratio endpoints
HIV Nef MHC-I restoration therapeutic window

HIV-1 Nef Selectivity: 4.1-Fold Wider Therapeutic Window and 2.6-Fold Greater Neutralization Selectivity vs. Archazolid A

Archazolid A, a structurally distinct 24-membered macrolactone V-ATPase inhibitor, achieves sub-nanomolar Nef inhibitory potency comparable to CMA but with a markedly narrower selectivity window [1]. Direct comparison in the same primary T-cell assay system revealed that CMA's therapeutic ratio (6.6) exceeds that of archazolid A (1.6) by 4.1-fold, and its neutralization ratio (9.4 vs. 3.6) is 2.6-fold greater. This indicates that while archazolid A can inhibit Nef at low concentrations, it concurrently disrupts lysosomal acidification and compromises cell viability at concentrations much closer to the Nef-inhibitory dose.

Selectivity vs. Archazolid A
Head-to-head
4.1× / 2.6×
Wider viability ratio; greater neutralization ratio
May reduce lysosomal toxicity confounding in prolonged HIV latency models
Same primary T-cell assay context
HIV Nef archazolid A comparator therapeutic index

Validated Application Scenarios for Concanamycin A (CAS 98932-70-8) Based on Quantitative Differentiation Evidence


HIV Latency Reversal and Nef-Targeted Immunotherapy Screens

CMA is the only plecomacrolide demonstrated to reverse HIV-1 Nef-mediated MHC-I downregulation at sub-nanomolar concentrations (IC₅₀ = 0.18 nM) with a 6.6-fold therapeutic ratio, enabling immune clearance studies without concomitant lysosomal neutralization or cytotoxicity [1]. This profile is critical for primary CD4⁺ T-cell-based 'shock and kill' assays where prolonged compound exposure is required and off-target toxicity must be minimized.

Herpes Simplex Virus Mechanistic Studies Requiring Maximal Antiviral Potency

With an anti-HSV-1 IC₅₀ of 0.072 ng/mL—7.1-fold more potent than its closest analog concanamycin B—CMA is the preferred probe for dissecting V-ATPase-dependent steps in herpesvirus entry, glycoprotein maturation, and progeny egress [1]. Its superior potency permits lower solvent (DMSO) carryover in cell-based infection models.

Autophagy and Lysosomal Acidification Research Requiring Stringent ATPase Selectivity

CMA's >2,000-fold selectivity for V-ATPase over F-ATPase, P-ATPase, and Na⁺/K⁺-ATPase [1] ensures that experimental outcomes—autophagic flux blockade, lysosomal pH elevation, or inhibition of endosomal trafficking—can be confidently assigned to vacuolar proton pump inhibition. This is particularly important in metabolic or cancer biology contexts where mitochondrial or ion-transport ATPase perturbation would confound interpretation.

Plecomacrolide Structure-Activity Relationship (SAR) Benchmarking

CMA's well-characterized selectivity window (Nef inhibition, lysosomal neutralization, cytotoxicity) serves as the gold-standard reference point for SAR campaigns aiming to engineer next-generation V-ATPase modulators with decoupled target engagement and off-target profiles [1]. Its quantitative superiority over bafilomycin A1 and archazolid A provides a clear efficacy benchmark that must be matched or exceeded by novel chemical entities.

Application
Selection Property
Validation Focus
Nef-dependent MHC-I restoration studies
Nef inhibition potency context
Viability and lysosomal neutralization endpoints
HSV-1 V-ATPase-dependent entry studies
Antiviral response context vs. structural analog
Lower working concentration to reduce solvent interference
Autophagy and lysosomal acidification research
High V-ATPase selectivity over other ATPase families
Confirm absence of F-/P-/Na⁺/K⁺-ATPase engagement
Plecomacrolide SAR benchmarking
Reference selectivity profile context
Comparator benchmarking with bafilomycin A1 and archazolid A
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